Scattering of metastable mercury atoms
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500158
Abstract
Differential elastic cross sections for the scattering of the metastable 63P2 state of mercury from sodium, potassium and rubidium have been measured at thermal energies. Interference structure is resolved in all cases, suggesting that the atoms interact by a single effective potential in the attractive region probed at these energies. No attenuation of the interference structure is observed so that quenching of the metastable state is not an important process along trajectories sampling only the attractive part of the potential.
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Journal Name：Faraday Discussions of the Chemical Society
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CAS no.: 137361-05-8
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CAS no.: 121786-31-0
